Cas no 2309745-91-1 (N-(2-hydroxy-4-methoxy-2-methylbutyl)-N'-3-(methylsulfanyl)phenylethanediamide)

• Product Name: N-(2-hydroxy-4-methoxy-2-methylbutyl)-N'-3-(methylsulfanyl)phenylethanediamide
• CAS No: 2309745-91-1
• MF: C₁₅H₂₂N₂O₄S
• MW: 326.411182880402
• CID: 5357050
• Update Time: 2025-07-15

N-(2-hydroxy-4-methoxy-2-methylbutyl)-N'-3-(methylsulfanyl)phenylethanediamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-hydroxy-4-methoxy-2-methylbutyl)-N2-(3-(methylthio)phenyl)oxalamide
• N-(2-hydroxy-4-methoxy-2-methylbutyl)-N'-(3-methylsulfanylphenyl)oxamide
• N-(2-hydroxy-4-methoxy-2-methylbutyl)-N'-3-(methylsulfanyl)phenylethanediamide

• Inchi： 1S/C15H22N2O4S/c1-15(20,7-8-21-2)10-16-13(18)14(19)17-11-5-4-6-12(9-11)22-3/h4-6,9,20H,7-8,10H2,1-3H3,(H,16,18)(H,17,19)
• InChI Key： JJZFAXPYQQYJJX-UHFFFAOYSA-N
• SMILES： S(C)C1=CC=CC(=C1)NC(C(NCC(C)(CCOC)O)=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 381
• XLogP3: 1.1
• Topological Polar Surface Area: 113

Additional information on N-(2-hydroxy-4-methoxy-2-methylbutyl)-N'-3-(methylsulfanyl)phenylethanediamide

Comprehensive Analysis of N-(2-hydroxy-4-methoxy-2-methylbutyl)-N'-3-(methylsulfanyl)phenylethanediamide (CAS No. 2309745-91-1)

The compound N-(2-hydroxy-4-methoxy-2-methylbutyl)-N'-3-(methylsulfanyl)phenylethanediamide (CAS No. 2309745-91-1) is a specialized organic molecule with a unique structural framework. Its hydroxy-methoxy-methylbutyl and methylsulfanyl-phenyl moieties contribute to its distinct physicochemical properties, making it a subject of interest in pharmaceutical and material science research. The presence of both polar (hydroxy, methoxy) and non-polar (methylsulfanyl) functional groups enhances its versatility in applications ranging from drug formulation to polymer modification.

Recent trends in AI-driven drug discovery and green chemistry have amplified the relevance of compounds like N-(2-hydroxy-4-methoxy-2-methylbutyl)-N'-3-(methylsulfanyl)phenylethanediamide. Researchers are increasingly exploring its potential as a bioactive intermediate or covalent inhibitor due to its ability to form stable hydrogen bonds and thioether linkages. Questions such as "How does CAS 2309745-91-1 interact with enzymes?" or "What solvents optimize its solubility?" are frequently searched in academic databases, reflecting its growing importance in medicinal chemistry.

The synthetic pathway for this compound often involves multi-step reactions, including amide coupling and etherification, which are critical for achieving high purity. Analytical techniques like HPLC and NMR spectroscopy are essential for characterizing its structure, as highlighted in recent publications. Its logP value and hydrogen bond acceptors/donors are key parameters for predicting its ADME properties, a topic of high interest in pharmacokinetic studies.

From an industrial perspective, N-(2-hydroxy-4-methoxy-2-methylbutyl)-N'-3-(methylsulfanyl)phenylethanediamide is gaining traction in cosmetic formulations due to its mild skin-penetration enhancement properties. Searches like "Is CAS 2309745-91-1 safe for topical use?" underscore consumer curiosity about its applications beyond traditional chemistry. Regulatory compliance with REACH and FDA guidelines further ensures its suitability for commercial development.

In conclusion, the multifaceted nature of CAS 2309745-91-1 positions it as a promising candidate for interdisciplinary research. Its alignment with sustainable chemistry goals and compatibility with high-throughput screening technologies make it a valuable asset for future innovations in life sciences and material engineering.